N-(1,3-benzodioxol-5-ylmethyl)-1,3-dimethylpyrazole-4-sulfonamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-1,3-dimethylpyrazole-4-sulfonamide
• InChI: InChI=1S/C13H15N3O4S/c1-9-13(7-16(2)15-9)21(17,18)14-6-10-3-4-11-12(5-10)20-8-19-11/h3-5,7,14H,6,8H2,1-2H3
• InChI Key: BRRXVIYHKJVPLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1S(=O)(=O)NCC2=CC3=C(C=C2)OCO3)C
• Molecular Formula: C13H15N3O4S
• Molecular Weight: 309.34 g/mol
• Solubility: >46.4 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(1,3-benzodioxol-5-ylmethyl)-1,3-dimethylpyrazole-4-sulfonamide, also known as GSK-J4, is a potent and selective inhibitor of the histone demethylase JMJD3. JMJD3 is a member of the Jumonji family of histone demethylases, which play a critical role in regulating gene expression by removing methyl groups from histone proteins. GSK-J4 has been shown to have potential therapeutic applications in a variety of diseases, including cancer, inflammation, and autoimmune disorders.

Scientific Research Applications

COX-2 Inhibition for Anti-inflammatory Applications

N-(1,3-benzodioxol-5-ylmethyl)-1,3-dimethylpyrazole-4-sulfonamide derivatives have been identified as potent and selective inhibitors of cyclooxygenase-2 (COX-2), showing promise for treating conditions like rheumatoid arthritis and osteoarthritis without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs) (Penning et al., 1997).

Carbonic Anhydrase Inhibition for Therapeutic Uses

Compounds containing the N-(1,3-benzodioxol-5-ylmethyl)-1,3-dimethylpyrazole-4-sulfonamide motif have shown significant inhibitory activity against carbonic anhydrase isoenzymes (hCA I and hCA II), suggesting potential therapeutic applications in managing conditions like glaucoma, epilepsy, and certain types of edema (Kucukoglu et al., 2016).

Anticancer Activities

Research on N-(1,3-benzodioxol-5-ylmethyl)-1,3-dimethylpyrazole-4-sulfonamide derivatives has explored their potential as anticancer agents. Certain derivatives have demonstrated promising in vitro antitumor activity against various cancer cell lines, suggesting a potential role in cancer treatment strategies (Fahim & Shalaby, 2019).

Antimicrobial and Antioxidant Properties

Derivatives of N-(1,3-benzodioxol-5-ylmethyl)-1,3-dimethylpyrazole-4-sulfonamide have been studied for their antimicrobial and antioxidant activities. These compounds have shown significant action against selected bacterial and fungal strains, as well as antioxidant properties, highlighting their potential as leads for developing new antimicrobial and antioxidant agents (Badgujar et al., 2018).